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Compound of Interest

(4-Hydroxy-3-
Compound Name:
methoxyphenyl)boronic acid

Cat. No.: B062145

An In-depth Technical Guide to (4-Hydroxy-3-methoxyphenyl)boronic Acid

This technical guide provides a comprehensive overview of the chemical and physical
properties of (4-Hydroxy-3-methoxyphenyl)boronic acid, a compound of interest for
researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Properties

(4-Hydroxy-3-methoxyphenyl)boronic acid, also known as 3-Methoxy-4-
hydroxyphenylboronic acid, is an organic compound featuring a benzene ring substituted with
hydroxyl, methoxy, and boronic acid functional groups.[1] Its chemical structure is foundational
to its utility in various chemical syntheses.

Quantitative Data Summary

The key quantitative data for (4-Hydroxy-3-methoxyphenyl)boronic acid are summarized in
the table below for ease of reference and comparison.
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Property Value Source
Molecular Formula C7H9BOa4 [1112][3]
Molecular Weight 167.96 g/mol [2][4]
167.955 g/mol [3]

167.9550 [1]

CAS Number 182344-21-4 [11[21131[5]

(4-hydroxy-3-
IUPAC Name ) ) [2]
methoxyphenyl)boronic acid

SMILES B(C1=CC(=C(C=C1)0)OC) 2
(0)o

Structural Formula
The structural formula of (4-Hydroxy-3-methoxyphenyl)boronic acid is depicted in the

diagram below, illustrating the arrangement of its constituent atoms.

Structural formula of (4-Hydroxy-3-methoxyphenyl)boronic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and specific reactions of (4-Hydroxy-3-
methoxyphenyl)boronic acid are typically proprietary or published in peer-reviewed scientific
literature and are not available in general public domains. However, a common application of
its derivatives, such as the pinacol ester, is in Suzuki-Miyaura cross-coupling reactions.[6]

General Workflow for a Suzuki-Miyaura Cross-Coupling
Reaction

The following diagram illustrates a generalized workflow for a Suzuki-Miyaura cross-coupling
reaction, a common application for arylboronic acids.
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Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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